Cas no 20846-59-7 (2-hydroxy-3-propylbutanedioic acid)

• Product Name: 2-hydroxy-3-propylbutanedioic acid
• CAS No: 20846-59-7
• MF: C₇H₁₂O₅
• MW: 176.167182922363
• MDL: MFCD24230979
• CID: 5173830
• PubChem ID: 4632710
• Update Time: 2025-06-11

2-hydroxy-3-propylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-hydroxy-3-propyl-
• β-Propylmalic acid
• (±)-2-Hydroxy-3-propylbutandioic acid
• 2-Hydroxy-3-propylsuccinic acid
• 3-Propylmalic acid
• 2-hydroxy-3-propylbutanedioic acid

• MDL： MFCD24230979
• Inchi： 1S/C7H12O5/c1-2-3-4(6(9)10)5(8)7(11)12/h4-5,8H,2-3H2,1H3,(H,9,10)(H,11,12)
• InChI Key： LOLHYFQEDPGSHZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)C(CCC)C(O)=O

2-hydroxy-3-propylbutanedioic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on 2-hydroxy-3-propylbutanedioic acid

Introduction to 2-hydroxy-3-propylbutanedioic acid (CAS No. 20846-59-7)

2-hydroxy-3-propylbutanedioic acid, with the chemical formula C₆H₁₀O₄, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This dicarboxylic acid derivative features both hydroxyl and carboxyl functional groups, making it a versatile intermediate in organic synthesis and a potential candidate for various biochemical applications. Its unique structural properties have garnered interest in recent years, particularly in the development of novel therapeutic agents and biochemical research.

The compound is systematically named based on its structural characteristics, where the prefix "2-hydroxy-" indicates the presence of a hydroxyl group at the second carbon atom, while "3-propylbutanedioic acid" describes the main chain with a propyl substituent and two carboxylic acid groups. This nomenclature adheres to the rules established by the International Union of Pure and Applied Chemistry (IUPAC), ensuring clarity and consistency in scientific communication.

From a chemical perspective, 2-hydroxy-3-propylbutanedioic acid exhibits distinct reactivity due to its functional groups. The hydroxyl group can participate in hydrogen bonding, influencing its solubility and interactions with biological molecules. Meanwhile, the two carboxyl groups make it amenable to esterification, amidation, and other transformations that are crucial in drug synthesis. These properties have made it a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the potential of 2-hydroxy-3-propylbutanedioic acid as a scaffold for drug design. Molecular docking studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. This has prompted researchers to explore its role in modulating these pathways for therapeutic benefits.

In the realm of biochemistry, 2-hydroxy-3-propylbutanedioic acid has been investigated for its potential role in metabolic disorders. Studies suggest that it may influence key enzymes such as lactate dehydrogenase and alanine aminotransferase, which are involved in energy metabolism. By understanding its interactions at the molecular level, scientists aim to develop strategies for treating conditions related to metabolic imbalances.

The synthesis of 2-hydroxy-3-propylbutanedioic acid has also seen significant progress. Modern synthetic methodologies, including asymmetric catalysis and green chemistry approaches, have enabled more efficient and environmentally friendly production routes. These innovations not only enhance scalability but also reduce waste, aligning with global sustainability goals.

One notable application of 2-hydroxy-3-propylbutanedioic acid is in the development of chiral auxiliaries and ligands for asymmetric synthesis. Its structural flexibility allows it to be modified into various derivatives that can induce enantioselectivity in chemical reactions. This has broad implications for producing enantiomerically pure drugs, which are often more effective and have fewer side effects than their racemic counterparts.

Furthermore, 2-hydroxy-3-propylbutanedioic acid has been explored as a precursor for biodegradable polymers. Its dicarboxylic acid structure makes it an ideal candidate for polycondensation reactions, leading to materials that are both functional and environmentally friendly. Such polymers are increasingly important in medical applications, such as drug delivery systems and tissue engineering.

The pharmacological potential of 2-hydroxy-3-propylbutanedioic acid extends beyond metabolic regulation. Preliminary studies have indicated its possible role in anti-inflammatory and antioxidant therapies. The hydroxyl group's ability to scavenge free radicals and its interaction with inflammatory pathways make it a promising candidate for developing novel anti-inflammatory agents.

In conclusion, 2-hydroxy-3-propylbutanedioic acid (CAS No. 20846-59-7) is a multifaceted compound with significant applications in pharmaceuticals, biochemistry, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new therapeutics and advanced materials. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, driving innovation across multiple disciplines.